N-cyclopropyl-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide

• IUPAC Name: N-cyclopropyl-5-[(2,3,5,6-tetrafluorophenoxy)methyl]furan-2-carboxamide
• InChI: InChI=1S/C15H11F4NO3/c16-9-5-10(17)13(19)14(12(9)18)22-6-8-3-4-11(23-8)15(21)20-7-1-2-7/h3-5,7H,1-2,6H2,(H,20,21)
• InChI Key: WXRPRGUHSRCLLM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC=C(O2)COC3=C(C(=CC(=C3F)F)F)F
• Molecular Formula: C15H11F4NO3
• Molecular Weight: 329.25 g/mol

Description

N-cyclopropyl-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide, also known as TAK-915, is a novel drug candidate that has gained significant attention in recent years due to its potential therapeutic applications. TAK-915 belongs to the class of drugs known as positive allosteric modulators (PAMs) of the GABA-A receptor, which is a key neurotransmitter involved in the regulation of anxiety, sleep, and cognition.

Mechanism of Action

N-cyclopropyl-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide acts as a PAM of the GABA-A receptor, which is a ligand-gated ion channel that mediates the inhibitory effects of the neurotransmitter GABA. By binding to a specific site on the receptor, N-cyclopropyl-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide enhances the activity of the receptor, leading to increased chloride ion influx and hyperpolarization of the neuron. This results in an overall inhibitory effect on neuronal activity, leading to anxiolytic and cognitive-enhancing effects.
Biochemical and Physiological Effects:
N-cyclopropyl-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide has been shown to have several biochemical and physiological effects, including increased GABAergic transmission, enhanced synaptic plasticity, and improved cognitive function. In preclinical studies, N-cyclopropyl-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide has been shown to improve memory consolidation and retrieval, as well as reduce anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclopropyl-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide is its high selectivity for the GABA-A receptor, which makes it a suitable candidate for further scientific research. However, one limitation of N-cyclopropyl-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide is its limited bioavailability and short half-life, which may limit its therapeutic potential in clinical settings.

Future Directions

There are several future directions for the scientific research of N-cyclopropyl-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide, including the investigation of its potential therapeutic applications in treating other neurological disorders such as schizophrenia and Alzheimer's disease. Additionally, further studies are needed to optimize the pharmacokinetic properties of N-cyclopropyl-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide to improve its bioavailability and half-life. Finally, the development of novel PAMs of the GABA-A receptor may lead to the discovery of even more potent and selective compounds with greater therapeutic potential.

Synthesis Methods

The synthesis of N-cyclopropyl-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide involves several steps, starting from the reaction of 2,3,5,6-tetrafluorophenol with cyclopropylamine to form the corresponding amine intermediate. This intermediate is then reacted with 2-furancarboxylic acid to form the desired product, N-cyclopropyl-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide. The synthesis of N-cyclopropyl-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide has been optimized to achieve high yields and purity, making it a suitable candidate for further scientific research.

Scientific Research Applications

N-cyclopropyl-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide has been extensively studied for its potential therapeutic applications in treating various neurological disorders such as anxiety, depression, and cognitive impairment. Several preclinical studies have demonstrated that N-cyclopropyl-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide is highly selective for the GABA-A receptor and enhances the activity of this receptor, leading to anxiolytic and cognitive-enhancing effects.